Caspase-1
Target Description
Caspase-1 (CASP1) is a cysteine-aspartic acid protease crucial for inflammatory responses. It cleaves pro-interleukin-1 beta (pro-IL-1β) and pro-interleukin-18 (pro-IL-18) into their active forms, driving inflammation. CASP1 also initiates pyroptosis, a programmed inflammatory cell death. Dysregulation of CASP1 is implicated in various inflammatory and autoimmune diseases, making it a significant therapeutic target for conditions like CAPS, rheumatoid arthritis, and Crohn's disease.
Related Compounds
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10-Deacetyltaxol
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巴西苏木素
Brazilin
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葫芦素D
Cucurbitacin D
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商陆皂苷C
Esculentoside C
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虎掌草皂苷D
Huzhangoside D
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甘草查尔酮B
Licochalcone B
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木兰花碱盐酸盐
Magnoflorine chloride
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碘化木兰花碱
Magnoflorine Iodide
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广藿香酮
Pogostone
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重楼皂苷VI
Polyphyllin VI
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原花青素A2
Procyanidin A2
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洋川芎内酯A
Senkyunolide A
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柳叶水甘草碱; 它波宁
Tabersonine
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滇乌碱
Yunaconitine
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香青兰吡喃酮素B
Inulicin
紫花前胡醇-3-甲基-3-丁烯酸酯
Inulicin
单咖啡酰酒石酸
Caftaric acid
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獐牙菜苷(当药苷)
Sweroside
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14-去氧穿心莲内酯
14-Deoxyandrographolide
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鸢尾苷-5,4'-二甲醚
5-Methoxyafrormosin 7-O-glucoside
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α-姜黄烯
α-Curcumene
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新绿原酸甲酯
Neochlorogenic acid methyl ester
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4-O-Caffeoylquinic acid methyl ester
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王百合苷C
Regaloside C
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3-O-葡萄糖基地肤子皂苷Ic
Oleanolic acid -3-O-glucosyl(1-2)xylyl(1-3)glucosiduronic acid
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新葛根甲素
Neopuerarin A
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3',4',5,6,7,8-六羟基黄酮
Bitalgenin
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8-Demethylfarrerol
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N-Acetylcolchamine
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(-)-3-Demethylcolchicine
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6α-isovaleryloxy-Britannilactone
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Octahydrocurcumin
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Thiocolchicoside
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Lucidenic acid B
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Alcesefoliside
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苦参醇I
Kushenol I
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阿尔茨海默病
Alzheimer's Disease
炎症性肠病
Inflammatory Bowel Disease
帕金森病
Parkinson's Disease
肝病
Liver Disease
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
结肠炎
Colitis
肺炎
Pneumonia
类风湿性关节炎
Rheumatoid arthritis
急性肺损伤
Acute Lung Injury
非酒精性脂肪性肝炎
Non-alcoholic Steatohepatitis
炎症性疾病
Inflammatory disease
抗炎性肠病
Anti-inflammatory bowel disease
抗炎
Anti-inflammatory
抗痛风
Antigout
神经炎症
Neuroinflammation
神经退行性疾病
Neurodegenerative disease
骨关节炎
Osteoarthritis
真菌感染
Fungal infection
脓毒症
Sepsis
痛风性关节炎
Gouty arthritis
IBD
IBD
败血症
Sepsis
神经退行性疾病（如阿尔茨海默病）
Neurodegenerative Diseases (e.g., Alzheimer's Disease)
腹膜炎
Peritonitis